![molecular formula C16H14N2O3S B5342317 2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine](/img/structure/B5342317.png)
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been found to have stimulant effects on the central nervous system, leading to increased alertness, euphoria, and enhanced physical performance.
Mechanism of Action
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine acts as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This results in the stimulant effects associated with this compound use.
Biochemical and Physiological Effects:
This compound has been found to increase heart rate, blood pressure, and body temperature. Additionally, this compound use has been associated with insomnia, anxiety, and tremors.
Advantages and Limitations for Lab Experiments
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine has been used extensively in laboratory experiments to study its effects on the central nervous system. However, due to its potential for abuse, this compound is a controlled substance in many countries and its use in research is restricted.
Future Directions
There are several areas of future research for 2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine, including its potential use as a treatment for ADHD, narcolepsy, and obesity. Additionally, further studies are needed to understand the long-term effects of this compound use on the brain and body. Finally, research is needed to develop safer and more effective alternatives to this compound for use as performance-enhancing drugs in sports.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use as a treatment for various medical conditions and as a performance-enhancing drug in sports. While this compound has demonstrated stimulant effects on the central nervous system, its use is associated with several adverse effects. Further research is needed to fully understand the potential benefits and risks of this compound use.
Synthesis Methods
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine can be synthesized through a multi-step process involving the reaction of pyridine with benzofuran-2-sulfonyl chloride, followed by the addition of azetidine. The resulting compound is then purified through recrystallization.
Scientific Research Applications
2-[1-(1-benzofuran-2-ylsulfonyl)-3-azetidinyl]pyridine has been extensively studied for its potential use as a treatment for various medical conditions, including attention deficit hyperactivity disorder (ADHD), narcolepsy, and obesity. Additionally, this compound has been investigated for its potential use as a performance-enhancing drug in sports.
properties
IUPAC Name |
2-[1-(1-benzofuran-2-ylsulfonyl)azetidin-3-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c19-22(20,16-9-12-5-1-2-7-15(12)21-16)18-10-13(11-18)14-6-3-4-8-17-14/h1-9,13H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUDDSDBUJLKBTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC3=CC=CC=C3O2)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.